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Compound of Interest

Compound Name: Methyl 4-methylcinnamate

CAS No.: 20754-20-5

Cat. No.: B6592472

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-methylcinnamate, a

derivative of cinnamic acid. While less documented than its counterparts, such as methyl

cinnamate and methyl 4-methoxycinnamate, this guide synthesizes the available technical data

to support researchers and drug development professionals in their work with this compound.

This document emphasizes the practical application of scientific principles, focusing on

synthesis, analytical characterization, and potential biological relevance, all grounded in

established scientific literature.

Compound Profile and Physicochemical Properties
Methyl 4-methylcinnamate is an ester of 4-methylcinnamic acid and methanol. The

introduction of a methyl group at the para-position of the phenyl ring can influence the

molecule's electronic properties, lipophilicity, and metabolic stability compared to unsubstituted

methyl cinnamate. Such "magic methyl" effects are a key area of investigation in drug

discovery, potentially enhancing a molecule's pharmacokinetic and pharmacodynamic profile.
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Note on CAS Number: A definitive, validated CAS number for Methyl 4-methylcinnamate is

not readily available in common chemical databases. Researchers should exercise caution to

avoid confusion with the closely related and more common Methyl 4-methoxycinnamate (CAS

No. 832-01-9).

Table 1: Physicochemical Properties of Methyl 4-methylcinnamate and Related Compounds

Property
Methyl 4-
methylcinnamate

Methyl Cinnamate
Methyl 4-
methoxycinnamate

Molecular Formula C₁₁H₁₂O₂ C₁₀H₁₀O₂[1] C₁₁H₁₂O₃[2][3]

Molecular Weight 176.21 g/mol 162.19 g/mol [1] 192.21 g/mol [4]

Appearance Yellow Solid[5]
White to pale yellow

crystals[4]

White to off-white

solid[5][6]

Melting Point Not reported 33-38 °C[1] 89-90 °C[6][7]

Boiling Point Not reported 260-262 °C[1]
310.6 °C at 760

mmHg

Solubility Not reported Insoluble in water[8]
Sparingly soluble in

water[2]

Synthesis of Methyl 4-methylcinnamate
The synthesis of Methyl 4-methylcinnamate can be achieved through the esterification of 4-

methylcinnamic acid. A common and effective method is the Fischer esterification, which

involves reacting the carboxylic acid with an excess of alcohol in the presence of an acid

catalyst.

Fischer Esterification: A Reliable Synthetic Route
The Fischer esterification is an equilibrium-driven process. To ensure a high yield of the desired

ester, the equilibrium can be shifted towards the product side by using an excess of one of the

reactants, typically the alcohol, or by removing water as it is formed.

Reaction Scheme:
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Caption: Fischer esterification of 4-methylcinnamic acid.

Experimental Protocol: Synthesis of Methyl 4-
methylcinnamate[5]
This protocol is based on a reported synthesis and provides a clear, step-by-step methodology

for laboratory preparation.

Materials:

4-methylcinnamic acid

Methanol (reagent grade)

Concentrated Sulfuric Acid (H₂SO₄)

Diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-

methylcinnamic acid and an excess of methanol. Methanol serves as both the reactant and

the solvent.

Catalyst Addition: With stirring, carefully add a catalytic amount of concentrated sulfuric acid

to the mixture.

Reflux: Heat the reaction mixture to reflux (approximately 65°C for methanol) and maintain

for several hours. The reaction progress can be monitored by thin-layer chromatography

(TLC).

Work-up:

Cool the reaction mixture to room temperature.

Dilute the mixture with diethyl ether.

Carefully neutralize the excess acid by washing with a saturated solution of sodium

bicarbonate.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent under reduced pressure to yield the crude product.

The crude product can be further purified by recrystallization or column chromatography to

yield pure Methyl 4-methylcinnamate as a yellow solid.[5]

Analytical Characterization
Accurate characterization of the synthesized compound is critical for ensuring its purity and

confirming its identity. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for

this purpose.
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¹H and ¹³C NMR Spectroscopic Data[5]
The following data was reported for Methyl 4-methylcinnamate in CDCl₃:

Table 2: NMR Data for Methyl 4-methylcinnamate

¹H NMR (400 MHz, CDCl₃) ¹³C NMR (101 MHz, CDCl₃)

δ 7.67 (d, J = 16.0 Hz, 1H) δ 167.7

δ 7.42 (d, J = 8.1 Hz, 2H) δ 145.1

δ 7.19 (d, J = 7.9 Hz, 2H) δ 144.8

δ 6.40 (d, J = 16.0 Hz, 1H) δ 140.8

δ 3.80 (s, 3H) δ 131.8

δ 2.37 (s, 3H) δ 130.0

δ 129.5

δ 128.4

δ 127.9

δ 117.0

δ 116.7

δ 51.8

δ 21.8

Interpretation of NMR Spectra:

¹H NMR: The two doublets at 7.67 and 6.40 ppm with a large coupling constant (J = 16.0 Hz)

are characteristic of the trans-alkene protons. The two doublets at 7.42 and 7.19 ppm

correspond to the aromatic protons. The singlet at 3.80 ppm is assigned to the methyl ester

protons, and the singlet at 2.37 ppm is assigned to the methyl group on the phenyl ring.

¹³C NMR: The signal at 167.7 ppm corresponds to the ester carbonyl carbon. The signals in

the aromatic region (116-146 ppm) are consistent with a substituted benzene ring. The
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signals at 51.8 and 21.8 ppm are assigned to the methyl ester carbon and the aromatic

methyl carbon, respectively.

Potential Applications in Research and Drug
Development
While specific biological activities for Methyl 4-methylcinnamate are not extensively reported,

the broader class of cinnamic acid derivatives has shown a wide range of pharmacological

effects. This suggests that Methyl 4-methylcinnamate could be a valuable scaffold for further

investigation.

The "Magic Methyl" Effect in Drug Design
The addition of a methyl group to a bioactive molecule can have profound effects on its

properties.[9] These "magic methyl" effects can include:

Increased Lipophilicity: Enhancing membrane permeability and oral absorption.

Metabolic Blocking: The methyl group can block sites of metabolism, increasing the

compound's half-life.

Improved Binding Affinity: The methyl group can make favorable hydrophobic interactions

with the target protein.

The 4-methyl substitution on the cinnamate core makes this compound an interesting

candidate for exploring these effects in various biological systems.

Potential as an Anti-inflammatory Agent
Cinnamic acid and its derivatives have been reported to possess anti-inflammatory properties.

For example, methyl cinnamate has been shown to have anti-inflammatory effects in a mouse

model of colitis by inhibiting the MAPK signaling pathway.[10] Given the structural similarity, it is

plausible that Methyl 4-methylcinnamate could exhibit similar activities.
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Caption: Potential anti-inflammatory mechanism of cinnamate derivatives.

Other Potential Biological Activities
Cinnamic acid derivatives have been investigated for a variety of other biological activities,

including:

Antibacterial and Antifungal Properties: Some cinnamates have shown activity against

various microbial strains.[9]

Antioxidant Activity: The phenolic structure of some cinnamic acid derivatives contributes to

their antioxidant properties.

Enzyme Inhibition: Certain cinnamate derivatives have been found to inhibit enzymes such

as acetylcholinesterase.

Further research is required to determine if Methyl 4-methylcinnamate shares these or other

biological activities.

Conclusion
Methyl 4-methylcinnamate represents an intriguing, yet understudied, derivative of cinnamic

acid. This guide provides a foundational understanding of its synthesis and analytical

characterization, based on the available scientific literature. The potential for this compound to
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exhibit interesting biological activities, possibly enhanced by the "magic methyl" effect, makes it

a compelling candidate for further investigation in the fields of medicinal chemistry and drug

discovery. Researchers are encouraged to use the information presented herein as a starting

point for their own explorations into the properties and applications of this unique molecule.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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